3-cyclopropyl-1H-pyrazol-4-amine hydrochloride
Overview
Description
3-cyclopropyl-1H-pyrazol-4-amine hydrochloride (3CPH) is an organic compound used in a variety of scientific applications. It is a cyclic amine, meaning that it has a ring-like structure composed of nitrogen and hydrogen atoms. 3CPH is a colorless, odorless solid that can be used in laboratory experiments due to its stability and solubility. It has a melting point of 151-152°C and a boiling point of 264-265°C. 3CPH has been used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals and in the study of biochemical and physiological processes.
Scientific Research Applications
3-cyclopropyl-1H-pyrazol-4-amine hydrochloride is widely used in scientific research due to its biochemical and physiological effects. It has been used in the synthesis of pharmaceuticals, as well as in the study of biochemical and physiological processes. 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride has been used to study the effects of hormones and neurotransmitters on cells, as well as to study the effects of drugs on the body. It has also been used to study the effects of drugs on the brain, as well as to study the effects of drugs on behavior.
Mechanism of Action
The mechanism of action of 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride is not fully understood, but it is believed to be related to its ability to interact with receptors in the body. 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride binds to receptors in the body, which can then activate or inhibit certain biochemical or physiological processes. For example, 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride can bind to receptors in the brain, which can then activate or inhibit certain neurotransmitters or hormones. This can then lead to changes in behavior or physiological processes.
Biochemical and Physiological Effects
3-cyclopropyl-1H-pyrazol-4-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the release of neurotransmitters and hormones in the body, which can then lead to changes in behavior or physiological processes. 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride has also been shown to affect the metabolism of drugs, as well as to affect the absorption of drugs in the body.
Advantages and Limitations for Lab Experiments
3-cyclopropyl-1H-pyrazol-4-amine hydrochloride has several advantages for use in laboratory experiments. It is a stable compound, meaning that it can be stored and used for long periods of time without degrading. It is also soluble in a variety of solvents, making it easy to use in experiments. Additionally, it has a low toxicity, making it safe to use in experiments.
However, there are also some limitations to using 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride in laboratory experiments. It is not a very potent compound, meaning that it may not produce the desired effects in experiments. Additionally, it is not very soluble in water, making it difficult to use in experiments that require aqueous solutions.
Future Directions
There are a variety of potential future directions for 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride. It could be used in the study of the effects of hormones and neurotransmitters on cells, as well as in the study of the effects of drugs on the body and brain. It could also be used to study the effects of drugs on behavior, as well as to study the metabolism of drugs and the absorption of drugs in the body. Additionally, it could be used to study the effects of environmental factors on biochemical and physiological processes. Finally, it could be used to study the effects of drugs on disease states, such as cancer and Alzheimer's disease.
Synthesis Methods
3-cyclopropyl-1H-pyrazol-4-amine hydrochloride can be synthesized by a variety of methods. The most common method is the reaction of cyclopropyl bromide with 4-amino-1H-pyrazole in the presence of a base such as sodium hydroxide. This reaction produces the desired product, 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride, as well as byproducts such as sodium bromide and water. This method is simple and efficient, and can be used to produce 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride with a high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-1H-pyrazol-4-amine hydrochloride involves the reaction of cyclopropyl hydrazine with ethyl acetoacetate to form 3-cyclopropyl-1H-pyrazole-4-carboxylic acid ethyl ester, which is then converted to the amine via reduction with lithium aluminum hydride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclopropyl hydrazine", "Ethyl acetoacetate", "Lithium aluminum hydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropyl hydrazine is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 3-cyclopropyl-1H-pyrazole-4-carboxylic acid ethyl ester.", "Step 2: The ester is then reduced to the amine using lithium aluminum hydride in anhydrous ether.", "Step 3: The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of 3-cyclopropyl-1H-pyrazol-4-amine." ] } | |
CAS RN |
2763779-46-8 |
Product Name |
3-cyclopropyl-1H-pyrazol-4-amine hydrochloride |
Molecular Formula |
C6H10ClN3 |
Molecular Weight |
159.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
